Cas no 1210172-12-5 (N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide)

• Product Name: N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide
• CAS No: 1210172-12-5
• MF: C₁₃H₁₈FNO₂S
• MW: 271.350925922394
• CID: 6424151
• PubChem ID: 45561013
• Update Time: 2025-06-09

N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide
• N-[[1-(4-fluorophenyl)cyclopropyl]methyl]propane-1-sulfonamide
• 1210172-12-5
• F5831-9172
• N-{[1-(4-fluorophenyl)cyclopropyl]methyl}propane-1-sulfonamide
• AKOS024520727
• N-((1-(4-fluorophenyl)cyclopropyl)methyl)propane-1-sulfonamide

• Inchi： 1S/C13H18FNO2S/c1-2-9-18(16,17)15-10-13(7-8-13)11-3-5-12(14)6-4-11/h3-6,15H,2,7-10H2,1H3
• InChI Key： DSWHRWLETJTYNK-UHFFFAOYSA-N
• SMILES： C(S(NCC1(C2=CC=C(F)C=C2)CC1)(=O)=O)CC

Computed Properties

• Exact Mass: 271.10422815g/mol
• Monoisotopic Mass: 271.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide

Professional Introduction to N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide (CAS No. 1210172-12-5)

N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1210172-12-5, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of extensive research and development. The molecular structure of this compound features a sulfonamide moiety linked to a cyclopropylmethyl group, which is further substituted with a 4-fluorophenyl ring. This arrangement not only contributes to its distinct chemical characteristics but also opens up diverse possibilities for its application in medicinal chemistry.

The sulfonamide group, a well-known pharmacophore in drug discovery, is renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide, the presence of the sulfonamide moiety suggests potential therapeutic applications, particularly in the treatment of inflammatory diseases and infections. The fluorine atom in the 4-fluorophenyl ring enhances the lipophilicity and metabolic stability of the compound, which are crucial factors for its bioavailability and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide with various biological targets. Studies have indicated that this compound exhibits promising activity against certain enzymes involved in metabolic pathways relevant to cancer and autoimmune disorders. The cyclopropylmethyl group, a structural feature that is less common in drug candidates, contributes to the rigidity of the molecule, which can improve binding stability at the target site.

In vitro studies have demonstrated that N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide demonstrates selective inhibition of specific enzymes with high potency. For instance, research has shown that it can inhibit an enzyme implicated in tumor growth by interacting with its active site through hydrogen bonding and hydrophobic interactions. This selective inhibition is a key factor in minimizing side effects associated with drug therapy.

The synthesis of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. The introduction of the fluorine atom into the aromatic ring was achieved through nucleophilic aromatic substitution, a reaction that highlights the versatility of fluorinated compounds in medicinal chemistry.

The pharmacokinetic properties of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide have been thoroughly evaluated through preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate solubility in water and lipids, which facilitates its absorption through both oral and intravenous routes. Its metabolic stability suggests a prolonged half-life, allowing for less frequent dosing regimens.

One of the most intriguing aspects of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide is its potential as a lead compound for further drug development. Researchers are exploring derivatives of this molecule that may enhance its therapeutic efficacy while reducing toxicity. Structural modifications such as varying the size or substitution pattern of the cyclopropylmethyl group are being investigated to optimize binding interactions with biological targets.

The impact of fluorine substitution on the pharmacological properties of N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide has been a focal point in recent research. Fluorine atoms are known to influence both the physical properties and biological activity of molecules. In this case, the fluorine atom enhances the metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, it increases lipophilicity, which can improve membrane permeability and cellular uptake.

Future studies on N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide are expected to delve deeper into its mechanism of action and potential therapeutic applications. Preclinical trials are planned to evaluate its efficacy in animal models of human diseases such as cancer and autoimmune disorders. These trials will provide critical data on dosing regimens, safety profiles, and potential side effects before human clinical trials can commence.

The development of novel sulfonamide-based drugs continues to be an active area of research due to their broad spectrum of biological activities. N-{1-(4-fluorophenyl)cyclopropylmethyl}propane-1-sulfonamide stands out as a promising candidate due to its unique structural features and favorable pharmacokinetic properties. As our understanding of molecular interactions improves through advanced computational methods and experimental techniques, compounds like this one will play an increasingly important role in addressing unmet medical needs.